Cas no 1240588-12-8 (tert-Butyl (S)-3-cyclopentylpiperazine-1-carboxylate)

tert-Butyl (S)-3-cyclopentylpiperazine-1-carboxylate structure
1240588-12-8 structure
Product Name:tert-Butyl (S)-3-cyclopentylpiperazine-1-carboxylate
CAS No:1240588-12-8
MF:C14H26N2O2
MW:254.368443965912
CID:2760303
PubChem ID:72210731
Update Time:2025-04-21

tert-Butyl (S)-3-cyclopentylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (S)-3-cyclopentylpiperazine-1-carboxylate
    • 1240588-12-8
    • Inchi: 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-8-15-12(10-16)11-6-4-5-7-11/h11-12,15H,4-10H2,1-3H3/t12-/m1/s1
    • InChI Key: PKFRBQGRHHLBGM-GFCCVEGCSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN[C@H](C1)C1CCCC1)=O

Computed Properties

  • Exact Mass: 254.199428076Da
  • Monoisotopic Mass: 254.199428076Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.6Ų
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